Cas no 2229245-92-3 (2-(1-ethynylcyclopropyl)pyrimidine)

• Product Name: 2-(1-ethynylcyclopropyl)pyrimidine
• CAS No: 2229245-92-3
• MF: C₉H₈N₂
• MW: 144.173221588135
• CID: 6319682
• PubChem ID: 165650515
• Update Time: 2025-05-23

2-(1-ethynylcyclopropyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethynylcyclopropyl)pyrimidine
• 2229245-92-3
• EN300-1766286

• Inchi： 1S/C9H8N2/c1-2-9(4-5-9)8-10-6-3-7-11-8/h1,3,6-7H,4-5H2
• InChI Key： ATBUYOHXUQRUKS-UHFFFAOYSA-N
• SMILES： N1C=CC=NC=1C1(C#C)CC1

Computed Properties

• Exact Mass: 144.068748264g/mol
• Monoisotopic Mass: 144.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 2-(1-ethynylcyclopropyl)pyrimidine

Introduction to 2-(1-Ethynylcyclopropyl)Pyrimidine (CAS No. 2229245-92-3)

2-(1-Ethynylcyclopropyl)Pyrimidine, with the CAS registry number 2229245-92-3, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its pyrimidine ring, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 3. The substituent at position 2 of the pyrimidine ring is a 1-ethynylcyclopropyl group, which introduces unique electronic and steric properties to the molecule.

The structure of 1-ethynylcyclopropyl group consists of a cyclopropane ring with an ethynyl (-C≡CH) substituent. This group is known for its strained ring system, which can lead to interesting reactivity and selectivity in chemical reactions. The combination of the pyrimidine ring and the cyclopropyl group makes this compound a valuable building block in organic synthesis, particularly in the development of bioactive molecules.

Recent studies have highlighted the potential of pyrimidine derivatives in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. For instance, researchers have explored the use of pyrimidine-based compounds as inhibitors of key enzymes involved in viral replication, such as RNA polymerases and proteases. The incorporation of the 1-ethynylcyclopropyl group into the pyrimidine framework has been shown to enhance binding affinity and selectivity towards these enzyme targets.

In terms of synthesis, 1-ethynylcyclopropyl groups can be introduced onto pyrimidine rings through various methods, including nucleophilic substitution, coupling reactions, or click chemistry approaches. These methods allow for precise control over the substitution pattern and stereochemistry of the resulting compounds, which is crucial for optimizing their biological activity.

The unique electronic properties of cyclopropane rings also make them attractive for applications in materials science. For example, cyclopropane-containing polymers have been investigated for their potential use in optoelectronic devices due to their high electron mobility and mechanical stability. The integration of such groups into pyrimidine frameworks could further expand their utility in this domain.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of complex molecules like 1-ethynylcyclopropy-substituted pyrimidines with greater accuracy. These computational tools are being used to design novel derivatives with improved pharmacokinetic profiles and reduced toxicity, paving the way for their translation into clinical applications.

In conclusion, 2-(1-Ethynylcyclopropyl)Pyrimidine, with its distinctive structural features and versatile reactivity, continues to be a focal point in both academic research and industrial development. Its potential applications span across multiple disciplines, making it a compound of significant interest for future exploration.